Cas no 126067-52-5 (Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate)

Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate structure
126067-52-5 structure
Product Name:Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
CAS No:126067-52-5
MF:C13H13ClN2O2
MW:264.707522153854
CID:897151
PubChem ID:2818562
Update Time:2024-11-08

Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
    • 1-(4-CHLORO-PHENYL)-5-METHYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 1-(4-chlorophenyl)-5-methylpyrazole-3-carboxylate
    • 1-(4-Chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylic acid ethyl ester
    • AC1MDXYQ
    • ANW-73520
    • CTK4B4933
    • ethyl 1-(4-chlorophenyl)-5-methyl-pyrazole-3-carboxylate
    • SureCN5676831
    • 126067-52-5
    • 1H-Pyrazole-3-carboxylic acid, 1-(4-chlorophenyl)-5-methyl-, ethyl ester
    • SCHEMBL5676831
    • Ethyl1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate
    • DTXSID00384776
    • HSKGILULYYHRBW-UHFFFAOYSA-N
    • Inchi： 1S/C13H13ClN2O2/c1-3-18-13(17)12-8-9(2)16(15-12)11-6-4-10(14)5-7-11/h4-8H,3H2,1-2H3
    • InChI Key： HSKGILULYYHRBW-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)N1C(C)=CC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 264.06700
  • Monoisotopic Mass: 264.0665554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 3.01080

Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 1-(4-chlorophenyl)-5-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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